Cas no 1806021-00-0 (4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde
• CAS No: 1806021-00-0
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872100
• Update Time: 2025-05-24

4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-5-2-12-7(8(10)11)4(3-13)6(5)9/h2-3,8H,1H3
• InChI Key： MIINTHBZHPJWKF-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS No. 1806021-00-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we delve into its chemical properties, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde belongs to the class of pyridine derivatives, which are known for their aromaticity and versatility in chemical reactions. The molecule consists of a pyridine ring substituted with a chlorine atom at position 4, a difluoromethyl group at position 2, a methoxy group at position 5, and a carboxaldehyde group at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive and versatile in various chemical transformations.

The presence of the chlorine atom introduces electron-withdrawing effects, while the difluoromethyl group adds both electron-withdrawing and steric hindrance. The methoxy group at position 5 contributes electron-donating effects through resonance, balancing the electronic environment of the molecule. The carboxaldehyde group at position 3 is highly reactive due to the carbonyl group's electrophilic nature, making it a key site for further functionalization.

Synthesis Methods

The synthesis of 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde involves a multi-step process that typically starts with a pyridine derivative as the base structure. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing this compound. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

A common approach involves the nucleophilic substitution of a suitable pyridine precursor with the desired substituents. The introduction of the difluoromethyl group is often achieved through a nucleophilic substitution reaction using difluoroacetylene or related reagents. The methoxy group is introduced via O-methylation using methylating agents such as methyl iodide or dimethyl sulfate under alkaline conditions.

The carboxaldehyde group is typically introduced through oxidation of an alcohol or aldehyde precursor. Recent studies have explored the use of transition metal catalysts to enhance the selectivity and efficiency of these oxidation reactions. For example, palladium-catalyzed oxidative coupling has been reported as an effective method for constructing the carboxaldehyde moiety.

Applications in Pharmaceuticals and Agrochemicals

4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde has shown promise in various applications due to its unique chemical properties. In pharmaceuticals, this compound has been investigated as a potential lead molecule for drug development. Its structural features make it an ideal candidate for targeting specific biological pathways associated with diseases such as cancer and inflammation.

Recent studies have demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines. The presence of the carboxaldehyde group allows for further functionalization to enhance bioavailability and target specificity. Researchers have also explored its potential as an anti-inflammatory agent by evaluating its effects on inflammatory cytokines such as TNF-alpha and IL-6.

In agrochemicals, 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde has been studied as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth makes it a promising candidate for controlling weeds and fungal pathogens in crops.

Toxicological Studies and Safety Profile

The safety profile of 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde has been evaluated through various toxicological studies. Acute toxicity studies in laboratory animals have shown that this compound exhibits low toxicity when administered at recommended doses. However, chronic exposure studies are still ongoing to fully understand its long-term effects.

Recent research has focused on assessing the environmental impact of this compound. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This makes it an environmentally friendly option compared to other similar compounds that are resistant to biodegradation.

Future Directions and Research Opportunities

The future of 4-Chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde lies in exploring its potential applications across diverse fields while addressing any remaining challenges related to its synthesis and safety profile. Researchers are actively investigating new synthetic routes that can improve yield and reduce production costs.

In pharmaceutical development, efforts are underway to optimize this compound's pharmacokinetic properties for better absorption and distribution within the body. Advanced drug delivery systems are being explored to enhance its bioavailability while minimizing side effects.

In agrochemicals, there is growing interest in developing formulations that can deliver this compound effectively while maintaining its stability under varying environmental conditions. Researchers are also exploring its potential as a component in integrated pest management strategies to reduce reliance on conventional pesticides.

Conclusion